![molecular formula C18H20N2O2 B5589534 N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide](/img/structure/B5589534.png)
N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide
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Overview
Description
N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide is a compound of interest in organic chemistry due to its unique structure and potential for various chemical reactions and applications. Its synthesis, molecular structure, and properties have been explored in several studies to understand its characteristics and potential uses in different fields.
Synthesis Analysis
The synthesis of related compounds involves reactions under mild conditions that afford products in high yield. For example, the reaction of thiocarbohydrazide with 1-acetyl-2-phenylacetylene yields bis(1-methyl-3-phenyl-2-propynylidene)carbonothioic dihydrazide with up to 92% yield, showcasing the efficiency of such synthetic processes (Dvorko et al., 2008).
Molecular Structure Analysis
The molecular structure of N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide has been elucidated through various methods, including X-ray crystallography. The compound exhibits planarity in its N'-acetylacetohydrazide group and forms dihedral angles with terminal phenyl rings, indicating a specific spatial arrangement conducive to forming hydrogen bonds in the crystal structure (Abdel‐Aziz, Quah, & Fun, 2012).
Chemical Reactions and Properties
This compound participates in various chemical reactions, demonstrating its reactivity and potential for synthesizing more complex molecules. For example, its involvement in the Michael addition reaction underlines its utility in creating crosslinkers for polymers (Yu et al., 2009).
Physical Properties Analysis
The crystalline structure and hydrogen bonding patterns contribute significantly to the physical properties of N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide. The presence of N—H⋯O and C—H⋯O hydrogen bonds helps form stable crystal structures, which could influence the compound's solubility and melting point (Abdel‐Aziz, Quah, & Fun, 2012).
Chemical Properties Analysis
N,N'-dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide's chemical properties, such as reactivity towards other compounds and its behavior under different conditions, are essential for its application in synthesis. Its ability to form dimers through hydrogen bonding and participate in addition reactions underscores its versatility and potential as a building block in organic synthesis (Yu et al., 2009).
properties
IUPAC Name |
N,N'-dimethyl-2-phenyl-N'-(2-phenylacetyl)acetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-19(17(21)13-15-9-5-3-6-10-15)20(2)18(22)14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBZLPLBERRHGCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CC1=CC=CC=C1)N(C)C(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Dimethyl-2-phenyl-N'-(phenylacetyl)acetohydrazide |
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